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Compound of Interest

Compound Name: 1-(4-Benzyloxyphenyl)-2-thiourea

Cat. No.: B1271019

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(4-Benzyloxyphenyl)-2-
thiourea, a molecule of interest in the field of medicinal chemistry. This document details its
chemical identity, synthesis, and known biological activities, offering valuable information for
researchers engaged in drug discovery and development.

Chemical Identity and Properties
CAS Number: 65069-53-6

IUPAC Name: 1-(4-(benzyloxy)phenyl)thiourea

Synonyms: N-(4-(Benzyloxy)phenyl)thiourea, (4-Benzyloxyphenyl)thiourea

Property Value

Molecular Formula C14H14N20S

Molecular Weight 258.34 g/mol

Appearance White to off-white crystalline solid
Melting Point 198-200 °C

Soluble in organic solvents such as DMSO and
DMF

Solubility
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Synthesis

The synthesis of 1-(4-Benzyloxyphenyl)-2-thiourea can be achieved through a
straightforward and efficient two-step process, commencing with the preparation of the key
intermediate, 4-(benzyloxy)aniline.

Experimental Protocol: Synthesis of 1-(4-
Benzyloxyphenyl)-2-thiourea

Step 1: Synthesis of 4-(Benzyloxy)aniline

A common method for the synthesis of 4-(benzyloxy)aniline involves the benzylation of 4-
aminophenol. In a typical procedure, 4-aminophenol is reacted with benzyl chloride in the
presence of a base, such as potassium carbonate, in a suitable solvent like acetone or ethanol.

The reaction mixture is heated to reflux for several hours. After completion, the product is
isolated by filtration and purified by recrystallization.

Step 2: Synthesis of 1-(4-Benzyloxyphenyl)-2-thiourea

The final product is synthesized by the reaction of 4-(benzyloxy)aniline with an isothiocyanate
source. A widely used method is the reaction with ammonium thiocyanate in the presence of an
acid catalyst.

Detailed Methodology:

» To a solution of 4-(benzyloxy)aniline (1 equivalent) in a suitable solvent such as ethanol or a
mixture of water and ethanol, add a solution of ammonium thiocyanate (1.1 equivalents).

 Acidify the mixture with a mineral acid, for instance, hydrochloric acid, and heat to reflux for
4-6 hours.

e Monitor the reaction progress using thin-layer chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature, which typically induces the
precipitation of the product.
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o Collect the solid product by filtration, wash with cold water, and then a small amount of cold
ethanol.

o Further purify the crude product by recrystallization from a suitable solvent, such as ethanol,
to yield pure 1-(4-Benzyloxyphenyl)-2-thiourea.

Alternatively, the synthesis can be performed by reacting 4-(benzyloxy)aniline with benzoyl
isothiocyanate, followed by hydrolysis of the resulting N-benzoylthiourea derivative.

Potential Biological Activities and Therapeutic
Applications

Thiourea derivatives are a well-established class of compounds with a broad spectrum of
biological activities. While specific studies on 1-(4-Benzyloxyphenyl)-2-thiourea are limited,
the general activities of related compounds suggest its potential in several therapeutic areas.

Anticancer Activity

Numerous thiourea derivatives have demonstrated significant anticancer properties. The
proposed mechanisms of action often involve the inhibition of key signaling pathways crucial
for cancer cell proliferation and survival. For instance, certain N-aryl-N'-benzoylthiourea
derivatives have been shown to inhibit Epidermal Growth Factor Receptor (EGFR) and Human
Epidermal Growth Factor Receptor 2 (HER-2), both of which are important targets in cancer
therapy.[1] The cytotoxic effects of some thiourea compounds are also attributed to the
induction of apoptosis and the inhibition of pro-inflammatory cytokines like Interleukin-6 (IL-6).

[2]

Antimicrobial Activity

The thiourea scaffold is present in various antimicrobial agents. The mechanism of action for
some thiourea-based drugs involves the inhibition of essential microbial enzymes. For
example, the thiourea drug isoxyl has been shown to inhibit oleic acid synthesis in
Mycobacterium tuberculosis, a critical pathway for the bacterium's survival.[3] The antimicrobial
spectrum of thiourea derivatives can be broad, encompassing both bacteria and fungi.[4][5]

Antioxidant Activity

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1271019?utm_src=pdf-body
https://www.benchchem.com/product/b1271019?utm_src=pdf-body
https://www.researchgate.net/publication/38090800_Synthesis_and_structure-activity_relationships_of_N-benzyl-N-X-2-hydroxybenzyl-N_'-phenylureas_and_thioureas_as_antitumor_agents
https://pmc.ncbi.nlm.nih.gov/articles/PMC8623398/
https://www.mdpi.com/1999-4923/15/10/2501
https://pmc.ncbi.nlm.nih.gov/articles/PMC6244967/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7180980/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Several thiourea derivatives have been reported to possess antioxidant properties.[6][7] Their
ability to scavenge free radicals and reduce oxidative stress suggests potential applications in
conditions where oxidative damage plays a pathological role.

Signaling Pathways and Mechanisms of Action

While specific signaling pathways modulated by 1-(4-Benzyloxyphenyl)-2-thiourea have not
been elucidated, studies on structurally related compounds provide insights into potential
mechanisms.

Inhibition of Tyrosine Kinases: As mentioned, EGFR and HER-2 are potential targets. Inhibition
of these receptor tyrosine kinases would disrupt downstream signaling cascades, such as the
MAPK/ERK and PI3K/Akt pathways, which are pivotal for cell growth and proliferation.

Activates
Cell Membrane PI3K/Akt Pathway

EGFR/HER-2

Cell Proliferation
& Survival

1-(4-Benzyloxyphenyl)

/ Inhibits MAPK/ERK Pathway
-2-thiourea

Click to download full resolution via product page

Figure 1: Postulated inhibitory action of 1-(4-Benzyloxyphenyl)-2-thiourea on EGFR/HER-2
signaling.

Induction of Apoptosis: The pro-apoptotic activity of some thioureas suggests an interaction
with the intrinsic or extrinsic apoptotic pathways. This could involve the modulation of Bcl-2
family proteins or the activation of caspases.
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Figure 2: A simplified workflow of apoptosis induction potentially mediated by thiourea
derivatives.

Future Directions

1-(4-Benzyloxyphenyl)-2-thiourea represents a promising scaffold for the development of
novel therapeutic agents. Further research is warranted to:

+ Elucidate its specific biological targets and mechanisms of action.

» Investigate its efficacy in various preclinical models of cancer, infectious diseases, and
inflammatory conditions.
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» Explore structure-activity relationships by synthesizing and evaluating a library of related
derivatives to optimize potency and selectivity.

This technical guide serves as a foundational resource for researchers interested in exploring
the therapeutic potential of 1-(4-Benzyloxyphenyl)-2-thiourea. The provided information on its
synthesis and potential biological activities is intended to facilitate further investigation into this
intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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